Cas no 2411198-55-3 (2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide)

• Product Name: 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide
• CAS No: 2411198-55-3
• MF: C₁₁H₁₇ClN₂O₃
• MW: 260.717282056808
• CID: 5815294
• PubChem ID: 146086001
• Update Time: 2025-06-23

2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Z1562146444
• 2-Chloro-N-[1-(oxan-4-yl)-2-oxopyrrolidin-3-yl]acetamide
• EN300-26579495
• 2411198-55-3
• 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide

• Inchi： 1S/C11H17ClN2O3/c12-7-10(15)13-9-1-4-14(11(9)16)8-2-5-17-6-3-8/h8-9H,1-7H2,(H,13,15)
• InChI Key： KBXIDTPKVCGYDB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(N(CC1)C1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 260.0927701g/mol
• Monoisotopic Mass: 260.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide

Introduction to 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide (CAS No. 2411198-55-3)

2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide, identified by its CAS number 2411198-55-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a chloro substituent and an oxopyrrolidin core, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide consists of several key functional groups that contribute to its unique properties. The chloro group at the 2-position of the pyrrolidine ring introduces electrophilic characteristics, which can be exploited in various chemical reactions. Additionally, the oxan-4-yl moiety, an oxygen-containing heterocycle, adds another layer of complexity to the molecule's interactions with biological targets. These structural elements suggest that this compound may exhibit a range of pharmacological effects, making it a valuable subject for further study.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Heterocycles are known for their diverse biological activities and are frequently found in active pharmaceutical ingredients (APIs). The compound 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain. Recent research has demonstrated that certain oxopyrrolidine derivatives can interact with specific enzymes and receptors involved in these pathways. For instance, studies have shown that compounds with a similar structural motif to 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-ylacetamide can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate inflammation.

The presence of the chloro substituent in the molecule also contributes to its pharmacological profile. Chlorinated heterocycles are known to enhance binding affinity and metabolic stability, which are crucial factors for drug development. The interaction between the chloro group and biological targets can lead to more potent and selective drug candidates. This makes 2-chloro-N-1-(oxan-4-yl)-2-oxopyrrolidin-3-y acetamide an attractive candidate for further optimization.

In addition to its potential anti-inflammatory properties, this compound has also been investigated for its possible applications in neurodegenerative diseases. Preliminary studies suggest that oxopyrrolidine derivatives can interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 2-chloro-N -1-(oxan -4 -yl)-2 -oxopyrrolidin -3 -ylacetamide, including the oxan -4 -yl moiety, may play a crucial role in modulating these neurological pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.

Evaluation of the pharmacokinetic properties of 2-chloro-N -1-( oxan -4 -yl ) - 2 - oxopyrrolidin -3 - ylacetamide is essential for understanding its potential as a drug candidate. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's solubility, stability, and bioavailability are critical factors that determine its suitability for clinical use. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further development.

The safety profile of any potential drug candidate must be thoroughly evaluated before it can be considered for human use. Toxicological studies have been conducted on 2-chloro-N -1-( oxan -4 -yl ) - 2 - oxopyrrolidin -3 - ylacetamide to assess its potential side effects and risks. These studies include acute toxicity tests, chronic toxicity assessments, and genetic toxicity evaluations. The results from these studies will help determine whether this compound is safe enough for further clinical investigation.

The future directions for research on 2-chloro-N -1-( oxan -4 -yl ) - 2 - oxopyrrolidin -3 - ylacetamide are numerous and exciting. Further optimization of its chemical structure may lead to enhanced potency and reduced side effects. Additionally, exploring new synthetic routes could improve production efficiency and cost-effectiveness. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this compound towards clinical application.

In conclusion, 2-chloro-N -1-( oxan -4 -yl ) - 2 - oxopyrrolidin _3 _ ylacetamide (CAS No. 2411198_55_3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in areas such as anti-inflammation and neurodegenerative diseases. With continued research and development, this compound could contribute valuable therapeutic solutions in the future.